Cas no 68133-35-7 (2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid)

• Product Name: 2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid
• CAS No: 68133-35-7
• MF: C₁₇H₁₃N₃O₆S
• MW: 387.366622686386
• CID: 969005
• PubChem ID: 109535
• Update Time: 2025-04-19

2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid
• 2-((6-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)benzoic acid
• 2-((6-Amino-1-hydroxy-3-sulpho-2-naphthyl)azo)benzoic acid
• 2-[(2E)-2-(6-amino-1-oxo-3-sulfonaphthalen-2(1H)-ylidene)hydrazinyl]benzoic acid
• Benzoic acid, 2-((6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-
• Benzoic acid, 2-(2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-
• Benzoic acid, o-(6-amino-1-hydroxy-3-sulfo-2-naphthylazo)-
• 68133-35-7
• EINECS 268-678-2
• 2-[2-(6-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]benzoic acid
• Benzoic acid, 2-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-
• DTXSID9071137
• Benzoic acid, 2-[(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-
• 2-[2-(6-Amino-1-oxo-3-sulfonaphthalen-2(1H)-ylidene)hydrazinyl]benzoic acid
• DTXSID80868680
• NS00064228
• JWJ3Z37JSL
• SCHEMBL9134893
• RTTVSZDELFXAPX-UHFFFAOYSA-N

• Inchi： 1S/C17H13N3O6S/c18-10-5-6-11-9(7-10)8-14(27(24,25)26)15(16(11)21)20-19-13-4-2-1-3-12(13)17(22)23/h1-8,21H,18H2,(H,22,23)(H,24,25,26)/b20-19+
• InChI Key： RTTVSZDELFXAPX-FMQUCBEESA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)N)O)/N=N/C1C=CC=CC=1C(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 387.05259
• Monoisotopic Mass: 387.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 168A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.64
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.731
• PSA: 162.64